Cas no 62371-10-2 (2-Propenoic acid, 3-(3,4-dimethyl-1H-pyrrol-2-yl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-(3,4-dimethyl-1H-pyrrol-2-yl)-, ethyl ester
• CAS No: 62371-10-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 447548
• PubChem ID: 71387169
• Update Time: 2025-04-19

2-Propenoic acid, 3-(3,4-dimethyl-1H-pyrrol-2-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,4-dimethyl-1H-pyrrol-2-yl)-, ethyl ester
• ethyl 3-(3,4-dimethyl-1H-pyrrol-2-yl)prop-2-enoate
• 62371-10-2
• DTXSID30809306

• Inchi： 1S/C11H15NO2/c1-4-14-11(13)6-5-10-9(3)8(2)7-12-10/h5-7,12H,4H2,1-3H3
• InChI Key： OGFUAPSJPSUYDR-UHFFFAOYSA-N
• SMILES： O(CC)C(C=CC1=C(C)C(C)=CN1)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09